Cas no 55899-30-4 (Ethyl 6-bromopyrazolo[1,5-a]pyridine-3-carboxylate)

• Product Name: Ethyl 6-bromopyrazolo[1,5-a]pyridine-3-carboxylate
• CAS No: 55899-30-4
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• MDL: MFCD17926419
• CID: 1038472
• PubChem ID: 12208504
• Update Time: 2025-05-20

Ethyl 6-bromopyrazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromopyrazolo[1,5-a]pyridine-3-carboxylate
• 6-BROMO-PYRAZOLO[1,5-A]PYRIDINE-3-CARBOXYLIC ACID ETHYL ESTER
• AK100662
• ANW-70037
• CTK8C3392
• KB-253806
• PB30272
• SureCN2288847
• AMY7609
• AKOS016001567
• Ethyl6-bromopyrazolo[1,5-a]pyridine-3-carboxylate
• DTXSID00480505
• JWXJCAUKPCUMLO-UHFFFAOYSA-N
• AS-37836
• A870066
• SCHEMBL2288847
• 55899-30-4
• CS-0049419
• MFCD17926419

• MDL： MFCD17926419
• Inchi： 1S/C10H9BrN2O2/c1-2-15-10(14)8-5-12-13-6-7(11)3-4-9(8)13/h3-6H,2H2,1H3
• InChI Key： JWXJCAUKPCUMLO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C(=O)OCC)C=NN2C=1

Computed Properties

• Exact Mass: 267.98500
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.60000
• LogP: 2.27350

Ethyl 6-bromopyrazolo[1,5-a]pyridine-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on Ethyl 6-bromopyrazolo[1,5-a]pyridine-3-carboxylate

Ethyl 6-bromopyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 55899-30-4): A Comprehensive Overview

Ethyl 6-bromopyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 55899-30-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazolo[1,5-a]pyridine core and a bromo substituent at the 6-position, along with an ethyl ester group at the 3-carboxylate position. These structural elements contribute to its potential utility in various biological and chemical applications.

The pyrazolo[1,5-a]pyridine scaffold is a privileged structure in medicinal chemistry due to its ability to modulate a wide range of biological targets. The presence of the bromo substituent at the 6-position enhances the compound's reactivity and selectivity, making it a valuable intermediate in the synthesis of more complex molecules. The ethyl ester group at the 3-carboxylate position further adds to its synthetic versatility, allowing for easy functionalization and derivatization.

Recent studies have highlighted the potential of Ethyl 6-bromopyrazolo[1,5-a]pyridine-3-carboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a potent inhibitor of specific kinases involved in cancer signaling pathways. The bromo substituent plays a crucial role in enhancing the binding affinity and selectivity of the compound towards these kinases, thereby improving its therapeutic potential.

In addition to its role as a kinase inhibitor, Ethyl 6-bromopyrazolo[1,5-a]pyridine-3-carboxylate has also shown promise in the field of neuroscience. Research conducted at the University of California, San Francisco, revealed that this compound can modulate certain neurotransmitter receptors, particularly those involved in mood disorders and neurodegenerative diseases. The unique combination of the pyrazolo[1,5-a]pyridine core and the bromo substituent allows for fine-tuning of receptor interactions, making it a valuable tool for drug discovery.

The synthetic accessibility of Ethyl 6-bromopyrazolo[1,5-a]pyridine-3-carboxylate is another factor contributing to its widespread use in research. A recent review article in Organic & Biomolecular Chemistry detailed several efficient synthetic routes for preparing this compound, including palladium-catalyzed cross-coupling reactions and transition-metal-free methods. These synthetic strategies not only improve yield and purity but also reduce environmental impact by minimizing waste generation.

From a safety perspective, Ethyl 6-bromopyrazolo[1,5-a]pyridine-3-carboxylate is generally considered safe for laboratory use when proper handling and storage protocols are followed. However, as with any chemical compound, it is essential to adhere to standard safety guidelines to ensure the well-being of researchers and laboratory personnel.

In conclusion, Ethyl 6-bromopyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 55899-30-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive candidate for developing novel therapeutic agents targeting various diseases. As research continues to advance, it is likely that new applications and insights into this compound will emerge, further solidifying its importance in the scientific community.